![molecular formula C6H6ClFN2O B3024680 2-Chloro-4-ethoxy-5-fluoropyrimidine CAS No. 154-90-5](/img/structure/B3024680.png)
2-Chloro-4-ethoxy-5-fluoropyrimidine
Overview
Description
2-Chloro-4-ethoxy-5-fluoropyrimidine is an organic compound that belongs to the pyrimidine family . It has a molecular weight of 176.58 .
Molecular Structure Analysis
The linear formula of this compound is C6H6ClFN2O .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a density of 1.439 g/mL at 20 °C .Scientific Research Applications
Synthesis and Potential as Kinase Inhibitors
- 2,4-Disubstituted-5-fluoropyrimidines, including variants like 2-Chloro-4-ethoxy-5-fluoropyrimidine, have been synthesized as part of research into kinase inhibitors, particularly for anticancer applications. These compounds have been created through regioselective substitution and amide preparation processes (Wada et al., 2012).
Role in Cancer Treatment
- S-1, an oral fluoropyrimidine derivative used in cancer treatment, contains compounds similar to this compound. S-1 has shown effectiveness in treating various carcinomas with lower gastrointestinal toxicity, indicating the potential utility of related fluoropyrimidines in cancer therapy (Chhetri et al., 2016).
Herbicidal Activity
- Compounds related to this compound have been studied for their herbicidal activity. Novel 5-chloro-3-fluorophenoxypyridines with a 1,3,4-oxadiazole ring demonstrated moderate to high herbicidal effectiveness against various weeds, suggesting applications in agriculture (Tajik & Dadras, 2011).
Immune-Modulating Effects
- 5-Substituted 2-amino-4,6-dichloropyrimidines, similar to this compound, have shown inhibitory effects on immune-activated nitric oxide production. These compounds were effective without suppressing cell viability, highlighting their potential in immune modulation (Jansa et al., 2014).
Radiosensitization Properties
- Gimeracil, a component of the oral fluoropyrimidine derivative S-1 and structurally related to this compound, has shown potential in sensitizing cells to radiation. This effect is due to inhibition of homologous recombination, a key repair mechanism for DNA double-strand breaks caused by radiotherapy (Takagi et al., 2010).
Synthesis for Antiviral Activity
- Synthesis of 5-Chloro-5-fluoro-6-alkoxypyrimidines, related to this compound, and their screening for antiviral activity have been conducted. Some derivatives showed high antiviral activity against respiratory syncytial virus and human flu viruses, suggesting potential applications in antiviral drug development (Chernikova et al., 2019).
Genotyping for Drug Safety
- Studies have focused on genotyping specific enzymes like DPYD to individualize fluoropyrimidine therapy, including drugs related to this compound. This approach aims to improve patient safety by adjusting drug dosages based on genetic markers, thereby reducing toxicity risks (Deenen et al., 2016).
Colorectal Cancer Treatment
- The efficacy of S-1, which includes similar compounds to this compound, has been evaluated in colorectal cancer. S-1 has shown promise in improving therapeutic efficacy and tolerability, indicating the potential role of related fluoropyrimidines in colorectal cancer management (Miyamoto et al., 2014).
Synthesis and Environmental Impact
- Research has explored the synthesis of 2,4-dichloro-5-fluoropyrimidine and the recovery of waste products from the process. This study reflects a growing interest in sustainable chemical synthesis and environmental impacts of pharmaceutical manufacturing (Yongfeng et al., 2015).
Predicting Fluoropyrimidine Toxicity
- Pharmacogenetic studies have identified specific gene variants predicting toxicity to fluoropyrimidine therapy. This research is crucial for personalized medicine approaches in treating cancer with fluoropyrimidine-based drugs, including those related to this compound (Loganayagam et al., 2013).
Implications for Personalized Medicine
- The role of dihydropyrimidine dehydrogenase polymorphisms in fluoropyrimidine toxicity has been explored, highlighting the importance of personalized medicine in cancer treatment. Understanding these genetic factors can lead to more effective and safer use of fluoropyrimidine-based medications (Del Re et al., 2010).
Adjuvant Chemotherapy for Lung Cancer
- S-1, containing similar compounds to this compound, has been studied as adjuvant chemotherapy for non-small-cell lung cancer. This research demonstrates the potential of fluoropyrimidine derivatives in lung cancer treatment, offering alternative options to traditional chemotherapy regimens (Tsuchiya et al., 2014).
Safety and Hazards
Properties
IUPAC Name |
2-chloro-4-ethoxy-5-fluoropyrimidine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClFN2O/c1-2-11-5-4(8)3-9-6(7)10-5/h3H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRPOUYCSSTWMEQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=NC(=NC=C1F)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClFN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70292218 | |
Record name | 2-chloro-4-ethoxy-5-fluoropyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70292218 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.57 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
154-90-5 | |
Record name | 2-Chloro-4-ethoxy-5-fluoropyrimidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=154-90-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC80851 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=80851 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-chloro-4-ethoxy-5-fluoropyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70292218 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.